2-benzyl-3-(4-fluorophenyl)-4(3H)-quinazolinone
Overview
Description
2-benzyl-3-(4-fluorophenyl)-4(3H)-quinazolinone (2-BQF) is a synthetic quinazolinone-based compound with a wide range of potential applications in scientific research. It has been used in a variety of laboratory experiments to study its biochemical and physiological effects, as well as its mechanisms of action.
Scientific Research Applications
2-benzyl-3-(4-fluorophenyl)-4(3H)-quinazolinone has been used in a variety of scientific research applications, including the study of cancer cell proliferation and apoptosis, the regulation of cell cycle and cell death, and the inhibition of inflammation. In addition, it has been used to study the effects of oxidative stress, the regulation of gene expression, and the regulation of signal transduction pathways.
Mechanism of Action
2-benzyl-3-(4-fluorophenyl)-4(3H)-quinazolinone is thought to act by targeting multiple pathways, including the inhibition of protein tyrosine kinases, the inhibition of cyclooxygenase-2 (COX-2) activity, and the inhibition of the nuclear factor-kappa B (NF-κB) pathway. In addition, it has been shown to inhibit the activity of the cyclin-dependent kinases (CDKs), which play a key role in the regulation of cell cycle progression.
Biochemical and Physiological Effects
2-benzyl-3-(4-fluorophenyl)-4(3H)-quinazolinone has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation and apoptosis, the inhibition of inflammation, the inhibition of oxidative stress, the regulation of gene expression, and the regulation of signal transduction pathways. In addition, it has been shown to have anti-tumor effects in various cancer cell lines.
Advantages and Limitations for Lab Experiments
2-benzyl-3-(4-fluorophenyl)-4(3H)-quinazolinone has several advantages for laboratory experiments, including its low cost, its high stability, and its relatively low toxicity. However, it can be difficult to obtain in large quantities, and its effects may vary depending on the cell type and the experimental conditions.
Future Directions
The potential future directions for 2-benzyl-3-(4-fluorophenyl)-4(3H)-quinazolinone research include further investigation into its mechanism of action, its effects on different types of cancer cells, its potential use in combination with other drugs, its potential use as an anti-inflammatory agent, and its potential use in the treatment of other diseases. In addition, further research is needed to better understand the effects of 2-benzyl-3-(4-fluorophenyl)-4(3H)-quinazolinone on the immune system and its potential use in the treatment of autoimmune diseases. Finally, further research is needed to better understand its potential use in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
2-benzyl-3-(4-fluorophenyl)quinazolin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15FN2O/c22-16-10-12-17(13-11-16)24-20(14-15-6-2-1-3-7-15)23-19-9-5-4-8-18(19)21(24)25/h1-13H,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBEGHRVMEAQORX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NC3=CC=CC=C3C(=O)N2C4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80350010 |
Source
|
| Record name | ST019168 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80350010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-benzyl-3-(4-fluorophenyl)-4(3H)-quinazolinone | |
CAS RN |
301193-89-5 |
Source
|
| Record name | ST019168 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80350010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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